Cas no 954222-84-5 (3-(2-methylphenoxy)azetidine)

• Product Name: 3-(2-methylphenoxy)azetidine
• CAS No: 954222-84-5
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• MDL: MFCD09861857
• CID: 1069129
• PubChem ID: 24902287
• Update Time: 2025-05-25

3-(2-methylphenoxy)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(o-Tolyloxy)azetidine
• 3-(2-Methylphenoxy)azetidine
• 3-(2-methylphenoxy)azetidine(SALTDATA: HCl)
• QC-7405
• 954222-84-5
• A916712
• CS-0208579
• DTXSID20647895
• 3-(2-Methylphenoxy)azetidine, AldrichCPR
• CARBONICACID4-CHLOROMETHYL-3-METHYL-PHENYLESTERETHYLESTER
• AKOS012080200
• 3-(2-Methylphenoxy)azetidine x1hcl
• SB50996
• EN300-2000712
• BS-33349
• 3-o-tolyloxy-azetidine
• 3-(2-methylphenoxy)azetidine

• MDL： MFCD09861857
• Inchi： 1S/C10H13NO/c1-8-4-2-3-5-10(8)12-9-6-11-7-9/h2-5,9,11H,6-7H2,1H3
• InChI Key： CUEMUHHZSLOMTD-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1C)C1CNC1

Computed Properties

• Exact Mass: 163.10000
• Monoisotopic Mass: 163.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Boiling Point: 254.9±33.0°C at 760 mmHg
• PSA: 21.26000
• LogP: 1.67440

3-(2-methylphenoxy)azetidine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-(2-methylphenoxy)azetidine

Comprehensive Overview of 3-(2-methylphenoxy)azetidine (CAS No. 954222-84-5): Properties, Applications, and Industry Insights

3-(2-methylphenoxy)azetidine (CAS No. 954222-84-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound, characterized by an azetidine ring linked to a 2-methylphenoxy group, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₁₀H₁₃NO, and precise stereochemistry make it valuable for designing bioactive molecules targeting G-protein-coupled receptors (GPCRs) and enzyme inhibitors, aligning with current trends in precision medicine and drug discovery.

Recent advancements in heterocyclic chemistry have highlighted the role of 3-(2-methylphenoxy)azetidine in developing next-generation therapeutics. Researchers are particularly interested in its potential to modulate central nervous system (CNS) pathways, a hot topic in neurodegenerative disease research. The compound’s lipophilicity and hydrogen-bonding capacity contribute to its ability to cross the blood-brain barrier (BBB), making it relevant for studies on Alzheimer’s and Parkinson’s treatments—frequently searched topics in AI-driven drug development platforms.

From an industrial perspective, the demand for 954222-84-5 has risen due to its utility in high-throughput screening (HTS) libraries. Companies specializing in contract research organizations (CROs) often seek this compound for fragment-based drug design (FBDD), a method trending in computational chemistry circles. Its synthesis typically involves Pd-catalyzed cross-coupling or nucleophilic substitution reactions, topics frequently queried in academic search engines like SciFinder and Reaxys.

Environmental and regulatory considerations for 3-(2-methylphenoxy)azetidine are also critical. The compound’s biodegradability and eco-toxicity profile align with the green chemistry movement, a major focus for ESG (Environmental, Social, and Governance)-compliant industries. Analytical methods such as HPLC-MS and NMR spectroscopy are employed to ensure purity, addressing concerns about residual solvents—a common query among quality control (QC) professionals.

In the agrochemical sector, derivatives of 954222-84-5 are explored for their plant growth regulation properties. With increasing global interest in sustainable agriculture, this compound’s potential to enhance crop yield efficiency without genetic modification (a trending search term) positions it as a candidate for bio-stimulant formulations. Patent databases reveal growing IP activity around its applications, particularly in non-toxic pest control solutions.

Future research directions for 3-(2-methylphenoxy)azetidine may focus on its structure-activity relationships (SAR) optimization using machine learning algorithms—a crossover topic between cheminformatics and AI in pharma. As the scientific community prioritizes cost-effective synthesis routes and scalability, this compound’s role in industrial catalysis and flow chemistry systems is likely to expand.